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Compound of Interest

Compound Name: Deltamethrin-d5

Cat. No.: B1670228

This technical guide provides an in-depth overview of Deltamethrin-d5, a deuterated analog of
the synthetic pyrethroid insecticide Deltamethrin. Designed for researchers, scientists, and
professionals in drug development and analytical chemistry, this document details its chemical
properties, common applications, and the methodologies for its use as an internal standard.

Core Properties and Identification

Deltamethrin-d5 is the deuterium-labeled form of Deltamethrin.[1] The incorporation of five
deuterium atoms onto the phenoxy ring makes it an ideal internal standard for isotope dilution
mass spectrometry (IDMS) techniques, such as gas chromatography-mass spectrometry (GC-
MS) and liquid chromatography-mass spectrometry (LC-MS/MS).[2] Its physical and chemical
properties closely mirror those of the non-labeled parent compound, ensuring similar behavior
during sample preparation and analysis, which allows for accurate quantification by correcting
for matrix effects and analyte loss.

There are several CAS numbers associated with different deuterated forms and isomeric
mixtures of Deltamethrin-d5. The most common variant is Deltamethrin-(phenoxy-d5).

Synonyms and Alternative Names

o Decamethrin-d5[1][3][4][5]
e Deltamethrin-(phenoxy-d5)[2]

o Deltamethrin D5 (Phenyl D5)[6]
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¢ [(S)-Cyano-(3-phenoxy-d5-phenyl)methyl] (1R,3R)-3-(2,2-dibromoethenyl)-2,2-
dimethylcyclopropane-1-carboxylate

e (1R,3R)-3-(2,2-Dibromoethenyl)-2,2-dimethylcyclopropanecarboxylic Acid (S)-cyano(3-

phenoxyphenyl-d5)methyl Ester[4]

e Esbecythrin-d5[4]

e FMC-45498-d5[4]

« NRDC-161-d5[4]

Quantitative Data Summary

The following table summarizes the key quantitative data for Deltamethrin-d5, primarily

focusing on the phenoxy-d5 variant.

Property Value Citations
2140301-99-9 (phenoxy-d5)

CAS Number 1217633-23-2 (Mixture of [L1121[31[61[7]
Diastereomers)
C22H14DsBr2NOs or

Molecular Formula [4115]16]
C22H14Br2DsNOs3

Molecular Weight 510.2 g/mol [4115][6]

Purity 295.0% (HPLC) [6]

Deuterated Forms >99% (d1-ds) [5]

Physical State Semi-solid or neat solid [5]

Melting Point 98-102 °C

- Soluble in Acetonitrile, DMF,

Solubility [5]
DMSO, Methanol

Storage Temperature 2-8°C

Unlabeled CAS 52918-63-5 (Deltamethrin) [6][81[9][10]
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Experimental Protocols and Applications

Deltamethrin-d5 serves as a crucial internal standard for the precise quantification of

Deltamethrin in a variety of matrices, including environmental samples, agricultural products,

and biological tissues.[2] Its primary application lies in analytical methods that employ isotope

dilution mass spectrometry.

General Experimental Protocol for Quantification using
IDMS

Standard Preparation: Prepare a stock solution of Deltamethrin-d5 of a known
concentration using a suitable solvent such as acetonitrile.[S] From this stock, create a series
of working standard solutions.

Sample Fortification: Spike a known amount of the Deltamethrin-d5 internal standard
solution into the unknown sample, as well as into each calibration standard, before any
extraction or cleanup procedures. This is a critical step to ensure that any loss of the target
analyte during sample processing is mirrored by the internal standard.

Sample Extraction and Cleanup: Employ an appropriate extraction method (e.g.,
QUEChERS, solid-phase extraction) to isolate the analytes from the sample matrix. The
chosen method should be suitable for pyrethroid insecticides.

Instrumental Analysis: Analyze the prepared samples and calibration standards using a GC-
MS or LC-MS/MS system. The mass spectrometer is set to monitor specific precursor and
product ion transitions for both Deltamethrin and Deltamethrin-d5.

Quantification: The concentration of Deltamethrin in the unknown sample is determined by
calculating the ratio of the peak area of the native analyte to the peak area of the deuterated
internal standard. This ratio is then plotted against the concentrations of the calibration
standards to generate a calibration curve, from which the concentration of the unknown
sample can be accurately interpolated.[2]

This isotope dilution technique effectively mitigates matrix-induced signal suppression or

enhancement and compensates for variations in instrument response, leading to highly

accurate and reproducible results.[2]
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Logical and Experimental Workflow Visualization

The following diagrams illustrate the relationship between Deltamethrin and its deuterated
form, as well as a typical experimental workflow for its use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Deltamethrin-d5: An Internal
Standard for Analytical Quantification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670228#deltamethrin-d5-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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